Cas no 71033-00-6 (1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-)

1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)- structure
71033-00-6 structure
Product Name:1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-
CAS No:71033-00-6
MF:C14H10BrNO4
MW:336.137503147125
CID:569622
PubChem ID:116984
Update Time:2025-04-19

1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-
    • 2-anilino-5-bromoterephthalic acid
    • 2-bromo-5-(phenylamino)benzene-1,4-dicarboxylic acid
    • 71033-00-6
    • AKOS024336388
    • NS00037143
    • DTXSID0072223
    • SCHEMBL708364
    • EINECS 275-140-0
    • 1,4-Benzenedicarboxylic acid, 2-bromo-5-(phenylamino)-
    • Inchi: 1S/C14H10BrNO4/c15-11-6-10(14(19)20)12(7-9(11)13(17)18)16-8-4-2-1-3-5-8/h1-7,16H,(H,17,18)(H,19,20)
    • InChI Key: XEXVUFBWMIYKRM-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)O)=C(C=C1C(=O)O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 334.9793
  • Monoisotopic Mass: 334.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • Density: 1.708
  • Boiling Point: 493°C at 760 mmHg
  • Flash Point: 252°C
  • Refractive Index: 1.713
  • PSA: 86.63

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